Cas no 1261948-05-3 (2-(4-Chloro-3-cyanophenyl)-6-methylbenzoic acid)

• Product Name: 2-(4-Chloro-3-cyanophenyl)-6-methylbenzoic acid
• CAS No: 1261948-05-3
• MF: C₁₅H₁₀ClNO₂
• MW: 271.698402881622
• MDL: MFCD18321281
• CID: 2765358
• PubChem ID: 53227172
• Update Time: 2025-11-02

2-(4-Chloro-3-cyanophenyl)-6-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4'-Chloro-3'-cyano-3-methyl[1,1'-biphenyl]-2-carboxylic acid
• 2-(4-Chloro-3-cyanophenyl)-6-methylbenzoic acid, 95%
• 1261948-05-3
• DTXSID10690759
• MFCD18321281
• 2-(4-CHLORO-3-CYANOPHENYL)-6-METHYLBENZOIC ACID
• 2-(4-Chloro-3-cyanophenyl)-6-methylbenzoic acid

• MDL： MFCD18321281
• Inchi： 1S/C15H10ClNO2/c1-9-3-2-4-12(14(9)15(18)19)10-5-6-13(16)11(7-10)8-17/h2-7H,1H3,(H,18,19)
• InChI Key： BMWPGECJQCCVJZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C#N)C1C=CC=C(C)C=1C(=O)O

Computed Properties

• Exact Mass: 271.0400063Da
• Monoisotopic Mass: 271.0400063Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 61.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Biphenylcarbonitriles

Additional information on 2-(4-Chloro-3-cyanophenyl)-6-methylbenzoic acid

Comprehensive Overview of 2-(4-Chloro-3-cyanophenyl)-6-methylbenzoic acid (CAS No. 1261948-05-3)

2-(4-Chloro-3-cyanophenyl)-6-methylbenzoic acid (CAS No. 1261948-05-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, characterized by its chloro and cyano functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents, aligning with the growing demand for targeted therapies.

The molecular structure of 2-(4-Chloro-3-cyanophenyl)-6-methylbenzoic acid features a benzoic acid backbone substituted with a methyl group and a 4-chloro-3-cyanophenyl moiety. This configuration enhances its reactivity and binding affinity, making it a valuable building block in medicinal chemistry. Recent studies highlight its role in optimizing ADME (Absorption, Distribution, Metabolism, and Excretion) properties, a critical focus area for modern drug development. As the pharmaceutical industry shifts toward precision medicine, compounds like this are pivotal in designing next-generation therapeutics.

In agrochemical applications, 2-(4-Chloro-3-cyanophenyl)-6-methylbenzoic acid is investigated for its potential as a precursor to herbicides and plant growth regulators. The chloro and cyano substituents contribute to its bioactivity, offering a sustainable alternative to traditional agrochemicals. With the global push for eco-friendly farming solutions, this compound aligns with trends in green chemistry and reduced environmental impact. Its stability under various conditions also makes it a candidate for formulation studies, addressing common challenges in crop protection.

From a synthetic chemistry perspective, the compound’s CAS No. 1261948-05-3 is frequently referenced in patents and academic journals, underscoring its industrial relevance. Innovations in catalytic coupling reactions and microwave-assisted synthesis have improved its production efficiency, reducing costs and waste. These advancements resonate with the broader emphasis on sustainable manufacturing, a topic dominating discussions in chemical engineering forums and ESG (Environmental, Social, and Governance) reports.

Analytical characterization of 2-(4-Chloro-3-cyanophenyl)-6-methylbenzoic acid involves techniques such as HPLC (High-Performance Liquid Chromatography) and NMR (Nuclear Magnetic Resonance) spectroscopy, ensuring purity and consistency. Quality control is paramount, especially as regulatory agencies tighten standards for pharmaceutical intermediates. The compound’s compatibility with continuous flow chemistry systems further enhances its appeal, enabling scalable and reproducible synthesis—a key consideration for contract research organizations (CROs).

Market trends indicate rising demand for custom synthesis services involving CAS No. 1261948-05-3, driven by outsourcing in drug development. Companies are leveraging this compound’s modularity to create proprietary derivatives, capitalizing on the patent cliff phenomenon. Additionally, its role in bioconjugation techniques is gaining traction, particularly in antibody-drug conjugates (ADCs), a hot topic in oncology research.

In conclusion, 2-(4-Chloro-3-cyanophenyl)-6-methylbenzoic acid exemplifies the intersection of innovation and practicality in modern chemistry. Its applications span pharmaceuticals, agrochemicals, and material science, reflecting the compound’s adaptability to evolving industry needs. As research continues to uncover new functionalities, this compound is poised to remain a cornerstone in synthetic and applied chemistry.